3-chloro-N-(3,5-dimethylphenyl)benzenesulfonamide
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Description
3-chloro-N-(3,5-dimethylphenyl)benzenesulfonamide: is an organic compound belonging to the class of sulfonamides. These compounds are characterized by the presence of a sulfonamide group attached to an aromatic ring. The specific structure of this compound includes a chloro group at the 3-position and a 3,5-dimethylphenyl group attached to the nitrogen atom of the sulfonamide. This unique structure imparts specific chemical and physical properties to the compound, making it of interest in various scientific fields.
Properties
Molecular Formula |
C14H14ClNO2S |
|---|---|
Molecular Weight |
295.8 g/mol |
IUPAC Name |
3-chloro-N-(3,5-dimethylphenyl)benzenesulfonamide |
InChI |
InChI=1S/C14H14ClNO2S/c1-10-6-11(2)8-13(7-10)16-19(17,18)14-5-3-4-12(15)9-14/h3-9,16H,1-2H3 |
InChI Key |
JELFSRWJCGXEON-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=C1)NS(=O)(=O)C2=CC(=CC=C2)Cl)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-chloro-N-(3,5-dimethylphenyl)benzenesulfonamide typically involves the following steps:
Nitration and Reduction: The starting material, 3,5-dimethylaniline, undergoes nitration to introduce a nitro group, followed by reduction to form 3,5-dimethylphenylamine.
Sulfonylation: The 3,5-dimethylphenylamine is then reacted with 3-chlorobenzenesulfonyl chloride in the presence of a base such as pyridine or triethylamine. This reaction forms the desired sulfonamide product.
The reaction conditions often involve maintaining a low temperature to control the exothermic nature of the sulfonylation reaction and to ensure high yield and purity of the product.
Industrial Production Methods
In an industrial setting, the production of 3-chloro-N-(3,5-dimethylphenyl)benzenesulfonamide may involve continuous flow processes to enhance efficiency and scalability. The use of automated reactors and precise control of reaction parameters ensures consistent quality and high throughput.
Chemical Reactions Analysis
Types of Reactions
Substitution Reactions: The chloro group in the compound can undergo nucleophilic substitution reactions, where it is replaced by other nucleophiles such as amines or thiols.
Oxidation and Reduction: The aromatic rings in the compound can participate in oxidation and reduction reactions, leading to the formation of various derivatives.
Hydrolysis: The sulfonamide group can undergo hydrolysis under acidic or basic conditions, breaking down into the corresponding amine and sulfonic acid.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents such as sodium amide or thiolates in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.
Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas with a palladium catalyst.
Major Products
Substitution Products: Depending on the nucleophile, products can include various substituted sulfonamides.
Oxidation Products: Oxidized derivatives of the aromatic rings.
Hydrolysis Products: 3,5-dimethylphenylamine and 3-chlorobenzenesulfonic acid.
Scientific Research Applications
Chemistry
In chemistry, 3-chloro-N-(3,5-dimethylphenyl)benzenesulfonamide is used as a building block for the synthesis of more complex molecules. Its reactivity makes it a valuable intermediate in organic synthesis.
Biology
In biological research, sulfonamides are known for their antimicrobial properties. This compound can be studied for its potential activity against various bacterial strains, contributing to the development of new antibiotics.
Medicine
The compound’s structure suggests potential applications in medicinal chemistry, particularly in the design of drugs targeting specific enzymes or receptors. Its sulfonamide group is a common pharmacophore in many therapeutic agents.
Industry
In the industrial sector, this compound can be used in the production of dyes, agrochemicals, and other specialty chemicals. Its reactivity and stability make it suitable for various applications.
Mechanism of Action
The mechanism of action of 3-chloro-N-(3,5-dimethylphenyl)benzenesulfonamide involves its interaction with biological targets such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity or block receptor binding. The chloro and dimethylphenyl groups contribute to the compound’s binding affinity and specificity.
Comparison with Similar Compounds
Similar Compounds
4-chloro-N-(3,5-dimethylphenyl)benzenesulfonamide: Similar structure but with the chloro group at the 4-position.
3-chloro-N-(2,4-dimethylphenyl)benzenesulfonamide: Similar structure but with different methyl group positions.
N-(3,5-dimethylphenyl)benzenesulfonamide: Lacks the chloro group.
Uniqueness
3-chloro-N-(3,5-dimethylphenyl)benzenesulfonamide is unique due to the specific positioning of the chloro and dimethylphenyl groups, which influence its reactivity and biological activity
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